Provincialin

• Molecular Formula: C27H34O10
• Molecular Weight: 518.6 g/mol
• IUPAC Name: [(3aR,4R,6E,9S,10Z,11aR)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-[[(E)-2-(hydroxymethyl)but-2-enoyl]oxymethyl]but-2-enoate
• InChI: InChI=1S/C27H34O10/c1-6-19(13-29)26(32)34-14-20(9-10-28)27(33)37-22-11-15(2)7-8-21(35-18(5)30)16(3)12-23-24(22)17(4)25(31)36-23/h6-7,9,12,21-24,28-29H,4,8,10-11,13-14H2,1-3,5H3/b15-7+,16-12-,19-6+,20-9+/t21-,22+,23+,24+/m0/s1
• InChI Key: RQCXPCGOVWKZCE-UUFJRKJUSA-N
• Isomeric SMILES: C/C=C(\CO)/C(=O)OC/C(=C\CO)/C(=O)O[C@@H]1C/C(=C/C[C@@H](/C(=C\[C@@H]2[C@@H]1C(=C)C(=O)O2)/C)OC(=O)C)/C
• SMILES: CC=C(CO)C(=O)OCC(=CCO)C(=O)OC1CC(=CCC(C(=CC2C1C(=C)C(=O)O2)C)OC(=O)C)C

Description

Provincialin is a germacranolide.

Scientific Research Applications

Provincial Science and Technology Policies

Recent studies have shown an increasing focus on sub-national regions in science and technology (S&T) policy, particularly in the context of Canadian provinces. These policies have evolved to link university research more closely with regional technological development, emphasizing investment in 'world-class' science in selected fields and enhancing universities' research capacities (Sá, 2010).

Role in Creative System Construction

The construction of provincial science research bases is crucial in China. It influences the creative system's development and necessitates practical policies for improvement and management of these bases, highlighting their significance in regional innovation (Zhang, 2011).

Development of Social Sciences in Provincial Universities

Provincial science and technology universities play an essential role in developing social sciences. They face unique challenges and opportunities, requiring a balance between general social sciences development and adherence to specific goals and principles (Min, 2012).

Information Technology in Large Scientific Instrument Sharing

Information technology application in sharing large scientific instruments is significant, as evidenced in Hebei Province. Efficient management of these resources boosts overall societal development in scientific research (Cheng, 2012).

Strategic Planning for Provincial Integrated Administration

Effective strategic planning at the provincial level involves the application of information in various sectors, contributing to integrated management and development strategies (Kabmala et al., 2010).

Provincialism in Thinking

A unique perspective is offered on the problem of provincialism in science, where certain regions become intellectual provinces. This concept explores the challenges faced by researchers outside major centers and potential strategies for overcoming provincialism (Brzechczyn & Paprzycka, 2012).

Scientific Development and Quality Control in Provincial Universities

Emphasis is placed on the scientific development and quality control strategies of provincial universities, particularly those characterized by engineering. These strategies are vital for adapting to socialized production and local economic development (Wan & Wu, 2019).

Evaluating Science and Technology Foundation Items

The evaluation of the achievements and effects of provincial science and technology foundation items is crucial for optimizing science and standardizing evaluating systems, providing a scientific foundation for government decision-making (Ma, 2007).

Scientific Research Efficiency in Provincial Universities

The efficiency of scientific research in universities is vital for regional technological and economic development. Improved DEA methods offer an effective approach for evaluating and enhancing this efficiency (Tang, 2012).

Challenges in Scientific Research Atmosphere

Provincial universities face challenges in fostering a strong scientific research atmosphere. Addressing these challenges is essential for their development and contribution to local political and economic growth (Di, 2020).